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Compound of Interest

Compound Name: UNC3866

Cat. No.: B15583441 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery and the safety of laboratory personnel are paramount. The proper handling and

disposal of chemical compounds are critical components of this responsibility. This document

provides a comprehensive guide to the proper disposal procedures for UNC3866, a potent and

selective PRC1 chromodomains antagonist, ensuring safety and compliance with standard

laboratory practices.

UNC3866 is a chemical compound with a range of potential health and environmental hazards.

As such, it must be managed as hazardous waste from the point of generation to its final

disposal. Adherence to these procedures is essential to mitigate risks and ensure a safe

laboratory environment.

Hazard Profile of UNC3866
A thorough understanding of the hazards associated with UNC3866 is the foundation of its safe

handling and disposal. The following table summarizes the key hazard information.
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Hazard Category Classification
Precautionary Statement
Codes

Health Hazards

Acute Toxicity (Oral, Inhalation) Category 4 P264, P270, P261, P271

Skin Corrosion/Irritation Category 2 P280

Serious Eye Damage/Eye

Irritation
Category 1 P280, P305+P351+P338

Respiratory/Skin Sensitization Category 1 P261, P272, P280

Germ Cell Mutagenicity Category 2 (Suspected) P201, P202, P280

Carcinogenicity Category 1A P201, P202, P280

Reproductive Toxicity Category 1B P201, P202, P280

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1 P260, P314

Environmental Hazards

Acute Aquatic Hazard Category 1 P273

Chronic Aquatic Hazard Category 1 P273, P391

Experimental Protocols for Safe Disposal
The following step-by-step protocol should be followed for the disposal of UNC3866 waste.

This procedure is designed to prevent chemical exposure and environmental contamination.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, nitrile gloves, and chemical safety goggles.

If handling powdered forms of UNC3866 or creating aerosols, a respirator may be necessary.

Work should be conducted in a chemical fume hood.

2. Waste Segregation and Collection:
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All materials contaminated with UNC3866, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must be

collected as hazardous waste.

Use a designated, leak-proof, and clearly labeled hazardous waste container. The container

should be compatible with the chemical properties of UNC3866 and any solvents used.

Do not mix UNC3866 waste with other incompatible waste streams.

3. Waste Container Labeling:

The waste container must be labeled with the words "Hazardous Waste."

The label should clearly identify the contents, including "UNC3866" and any other chemicals

present in the waste.

The date of waste accumulation should be clearly marked on the container.

4. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

This area should be away from general laboratory traffic and sources of ignition or reaction.

Ensure secondary containment is in place to capture any potential leaks or spills.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Do not dispose of UNC3866 down the drain or in regular trash, as it is very toxic to aquatic

life.[1][2]

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Visualizing the Disposal Workflow
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To further clarify the procedural steps and decision-making process for the proper disposal of

UNC3866, the following workflow diagram has been created.

UNC3866 Disposal Workflow

Start: UNC3866 Waste Generation

Step 1: Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

Step 2: Segregate Waste
(Solid, Liquid, Sharps)

Step 3: Use Designated
Hazardous Waste Container

Step 4: Label Container Correctly
('Hazardous Waste', Contents, Date)

Step 5: Store in Satellite
Accumulation Area with
Secondary Containment

Step 6: Contact EHS for Pickup

End: Proper Disposal by EHS

Click to download full resolution via product page
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A flowchart outlining the key steps for the safe disposal of UNC3866 waste.

By adhering to these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of UNC3866, thereby protecting themselves, their colleagues, and the

environment. This commitment to safety is integral to the responsible conduct of scientific

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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